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Compound of Interest

Compound Name: GeA-69

Cat. No.: B607624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and use of

GeA-69, a selective, allosteric inhibitor of the Poly(ADP-ribose) polymerase 14 (PARP14)

macrodomain 2 (MD2).

Chemical Properties and Storage
GeA-69 is a potent and cell-permeable small molecule that provides a valuable tool for

investigating the biological functions of PARP14.[1]
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Property Value Reference

Chemical Name
N-(2-(9H-Carbazol-1-

yl)phenyl)acetamide
[2]

Molecular Formula C₂₀H₁₆N₂O [1][2]

Molecular Weight 300.35 g/mol [2]

CAS Number 2143475-98-1 [1][2]

Appearance Off-white to light brownish solid [1]

Purity ≥98% [2]

Solubility
Soluble to 100 mM in DMSO

and to 50 mM in ethanol.
[2]

Recommended Storage Conditions
Proper storage of GeA-69 is crucial to maintain its stability and activity.

Format
Storage
Temperature

Shelf Life
Handling
Advice

Reference

Solid -20°C At least 2 years

Keep cool, dry,

and protected

from light.

[1]

Stock Solution

(in DMSO)
-20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[3]

Stock Solution

(in DMSO)
-80°C 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[3]

Mechanism of Action
GeA-69 is a selective, allosteric inhibitor of the second macrodomain (MD2) of PARP14.[2] It

has an IC₅₀ of 720 nM and a dissociation constant (Kd) of 860 nM for PARP14 MD2.[2] By
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binding to an allosteric site, GeA-69 prevents the localization of PARP14 MD2 to sites of DNA

damage within intact cells.[2][3] PARP14 is involved in several key cellular processes, including

DNA damage repair and inflammatory signaling pathways.[4][5]

Role in DNA Damage Repair
PARP14 plays a role in the homologous recombination (HR) pathway of DNA double-strand

break repair.[4] It is thought to contribute to the stability of stalled replication forks.[6] GeA-69,

by inhibiting PARP14, can modulate these processes.
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PARP14's role in the Homologous Recombination pathway.
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Role in Inflammatory Signaling
PARP14 has been shown to inhibit the inflammatory response of macrophages through the NF-

κB pathway.[7] It can also act as a co-activator for STAT6 in the IL-4 signaling pathway.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.biorxiv.org/content/10.1101/2024.03.12.584632v1.full-text
https://pmc.ncbi.nlm.nih.gov/articles/PMC9182250/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PARP14 in NF-κB Signaling
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PARP14's inhibitory role in the NF-κB signaling pathway.
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Application Notes
GeA-69 can be utilized in a variety of cell-based and in vitro assays to probe the function of

PARP14.

DNA Damage Response Studies: Investigate the role of PARP14 in cellular responses to

DNA damaging agents. GeA-69 can be used to determine if inhibition of PARP14 sensitizes

cells to specific genotoxic agents.

Inflammation Research: Explore the involvement of PARP14 in inflammatory signaling

cascades in immune cells like macrophages.

Cancer Biology: Given PARP14's pro-survival role in some cancers, GeA-69 can be used to

assess the therapeutic potential of PARP14 inhibition in relevant cancer cell lines.[1]

Target Validation: As a selective inhibitor, GeA-69 is an excellent tool for validating the

cellular phenotypes associated with PARP14 inhibition.

Experimental Protocols
The following are general protocols that can be adapted for specific experimental needs.
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General Workflow for a Cell-Based Assay with GeA-69
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A generalized workflow for utilizing GeA-69 in cell-based experiments.
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Cell Culture and Treatment
Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth

phase at the time of treatment.

GeA-69 Preparation: Prepare a stock solution of GeA-69 in DMSO (e.g., 100 mM).[2]

Further dilute the stock solution in cell culture medium to the desired final concentration

immediately before use. It is recommended to perform a dose-response curve to determine

the optimal concentration for your cell line and assay.

Treatment: Replace the cell culture medium with medium containing the desired

concentration of GeA-69 or a vehicle control (e.g., DMSO at the same final concentration as

the GeA-69 treated cells).

Incubation: Incubate the cells for the desired period. For DNA damage studies, GeA-69 is

often used as a pre-treatment before the addition of a DNA damaging agent.[3]

In Vitro PARP14 MD2 Inhibition Assay (AlphaScreen)
This protocol is based on the assay described by Schuller et al., 2017.[8]

Reagents:

Recombinant PARP14 MD2 protein (with a His-tag)

Biotinylated peptide containing an ADP-ribose mimic

Streptavidin-coated donor beads

Anti-His antibody-conjugated acceptor beads

Assay buffer (e.g., 50 mM HEPES, pH 7.5, 100 mM NaCl, 0.1% BSA)

Procedure:

1. Add assay buffer, GeA-69 (at various concentrations), and PARP14 MD2 to a 384-well

plate.
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2. Incubate for 15 minutes at room temperature.

3. Add the biotinylated peptide and incubate for another 15 minutes.

4. Add the acceptor beads and incubate for 30 minutes in the dark.

5. Add the donor beads and incubate for 30 minutes in the dark.

6. Read the plate on an AlphaScreen-compatible plate reader.

Principle: In the absence of an inhibitor, the interaction between PARP14 MD2 and the

biotinylated peptide brings the donor and acceptor beads into proximity, generating a signal.

GeA-69 will disrupt this interaction, leading to a decrease in the signal.

Safety and Handling
A Material Safety Data Sheet (MSDS) is available for GeA-69 and should be consulted before

handling.[9]

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, lab coat,

and safety glasses.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.

First Aid:

Skin Contact: Wash with soap and water.

Eye Contact: Rinse with copious amounts of water for at least 15 minutes.

Inhalation: Move to fresh air.

Ingestion: Seek medical attention.

Disposal: Dispose of in accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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